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Compound of Interest

Compound Name: 3-Acetylphenanthrene

Cat. No.: B1329424

Essential Safety and Handling Guide for 3-
Acetylphenanthrene

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Acetylphenanthrene (CAS No. 2039-76-1). Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Acetylphenanthrene is classified as a hazardous substance. It is harmful if swallowed,
causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore,
stringent adherence to PPE protocols is mandatory.

Required Personal Protective Equipment
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PPE Category Item Specification

Chemical splash goggles that
comply with OSHA's eye and

Eye Protection Safety Goggles face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[1]

Nitrile, neoprene, or other
appropriate chemically
resistant gloves should be
Hand Protection Chemical-resistant gloves worn.[3] The exact
breakthrough time should be
confirmed with the glove

manufacturer.[4]

A NIOSH-approved N95
respirator or equivalent is
) ) ) recommended, especially
Respiratory Protection Respirator ]
when handling the powder
form or if ventilation is

inadequate.

A standard laboratory coat
Body Protection Laboratory Coat should be worn to protect

against skin contact.

Sandals and other open-toed
Footwear Closed-toe shoes footwear are not permitted in
the laboratory.[5]

Operational Plan: Weighing and Dissolving Solid 3-
Acetylphenanthrene

This protocol outlines the step-by-step procedure for safely weighing and dissolving solid 3-
Acetylphenanthrene.

1. Preparation and Precautionary Measures:
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Ensure a Safety Data Sheet (SDS) for 3-Acetylphenanthrene is readily accessible.
Work within a certified chemical fume hood to minimize inhalation exposure.[6]
Verify that an eyewash station and safety shower are in close proximity and operational.[1]
Prepare all necessary equipment and reagents before handling the compound.
. Personal Protective Equipment (PPE) Donning:
Put on a laboratory coat, ensuring it is fully buttoned.
Don appropriate chemical-resistant gloves.[3][4]
Wear safety goggles.[1]
If there is a risk of generating dust, wear an N95 respirator.
. Weighing Procedure:
Place a weighing paper or boat on the analytical balance.
Tare the balance.

Carefully transfer the desired amount of 3-Acetylphenanthrene powder onto the weighing
paper using a clean spatula. Avoid creating dust.

Record the weight.
. Dissolution Procedure:

Transfer the weighed 3-Acetylphenanthrene to an appropriate glass vessel (e.g., beaker,
flask).

Add the desired solvent to the vessel.
If necessary, use a magnetic stirrer or gentle agitation to facilitate dissolution.

Keep the vessel covered to the extent possible to prevent vapor release.
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5. Post-Handling and Decontamination:

Clean the spatula and any other contaminated reusable equipment thoroughly.

Wipe down the work surface in the fume hood.

Dispose of the weighing paper and any other contaminated disposable items in the

designated solid chemical waste container.

Remove gloves and wash hands thoroughly with soap and water.[6]

Disposal Plan

All waste containing 3-Acetylphenanthrene must be treated as hazardous waste.

e Solid Waste: Contaminated items such as weighing papers, gloves, and paper towels should
be collected in a clearly labeled, sealed container for hazardous solid waste.

» Liquid Waste: Solutions of 3-Acetylphenanthrene should be collected in a designated,
sealed, and properly labeled container for hazardous liquid waste. Do not pour down the
drain.[7]

o Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the
rinsate collected as hazardous liquid waste. The empty, rinsed container should be disposed
of in accordance with institutional guidelines.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[4]

[7]

Physical and Chemical Properties
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Property

Value

CAS Number

2039-76-1[1][8]

Molecular Formula

C16H120]8]

Molecular Weight 220.27 g/mol [8]
Appearance Powder/Solid[1]
Melting Point 67-71 °C

Procedural Workflow for Handling 3-

Acetylphenanthrene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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